Cas no 1016879-10-9 (N-hydroxy-2-[(4-hydroxy-1-piperidyl)methyl]benzamidine)

• Product Name: N-hydroxy-2-[(4-hydroxy-1-piperidyl)methyl]benzamidine
• CAS No: 1016879-10-9
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5069707
• Update Time: 2026-03-01

N-hydroxy-2-[(4-hydroxy-1-piperidyl)methyl]benzamidine Chemical and Physical Properties

Names and Identifiers

• N'-hydroxy-2-[(4-hydroxypiperidin-1-yl)methyl]benzene-1-carboximidamide
• N-hydroxy-2-[(4-hydroxy-1-piperidyl)methyl]benzamidine

• Inchi： 1S/C13H19N3O2/c14-13(15-18)12-4-2-1-3-10(12)9-16-7-5-11(17)6-8-16/h1-4,11,17-18H,5-9H2,(H2,14,15)
• InChI Key： XLJWSNSWVUCXML-UHFFFAOYSA-N
• SMILES： OC1CCN(CC2C=CC=CC=2/C(=N/O)/N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 0.8
• Topological Polar Surface Area: 82.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 137-139 °C
• Boiling Point: 485.8±55.0 °C at 760 mmHg
• Flash Point: 247.6±31.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

N-hydroxy-2-[(4-hydroxy-1-piperidyl)methyl]benzamidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N-hydroxy-2-[(4-hydroxy-1-piperidyl)methyl]benzamidine

Exploring N-hydroxy-2-[(4-hydroxy-1-piperidyl)methyl]benzamidine (CAS No. 1016879-10-9): Properties, Applications, and Research Insights

N-hydroxy-2-[(4-hydroxy-1-piperidyl)methyl]benzamidine (CAS No. 1016879-10-9) is a specialized organic compound that has garnered attention in medicinal chemistry and biochemical research. This compound, characterized by its unique hydroxybenzamidine and piperidyl structural motifs, exhibits potential in various scientific applications. Researchers are particularly interested in its role as a enzyme inhibitor and its interactions with biological targets, making it a subject of ongoing studies in drug discovery and development.

The molecular structure of N-hydroxy-2-[(4-hydroxy-1-piperidyl)methyl]benzamidine includes a benzamidine core, which is known for its ability to bind to arginine residues in proteins. This property is crucial for its potential use in modulating protein-protein interactions, a hot topic in modern pharmacology. The presence of the hydroxyl group and the piperidine ring further enhances its solubility and bioavailability, key factors in drug design. Recent studies have explored its efficacy in targeting specific enzymes involved in inflammatory pathways, aligning with the growing interest in anti-inflammatory agents.

In the context of current research trends, N-hydroxy-2-[(4-hydroxy-1-piperidyl)methyl]benzamidine is being investigated for its potential in cancer therapy. The compound's ability to interfere with certain signaling pathways has sparked interest in its use as a small-molecule inhibitor. This aligns with the broader focus on precision medicine and targeted therapies, which are among the most searched topics in biomedical research today. Its mechanism of action, though not fully elucidated, is believed to involve the modulation of key cellular processes, making it a promising candidate for further study.

From a synthetic chemistry perspective, the preparation of N-hydroxy-2-[(4-hydroxy-1-piperidyl)methyl]benzamidine involves multi-step organic reactions, including amidation and hydroxylation. Researchers have optimized these processes to improve yield and purity, addressing common challenges in the synthesis of complex heterocycles. The compound's stability under various conditions has also been a focus, particularly for applications requiring long-term storage or controlled release formulations.

The commercial availability of N-hydroxy-2-[(4-hydroxy-1-piperidyl)methyl]benzamidine (CAS No. 1016879-10-9) has expanded in recent years, driven by demand from academic and industrial laboratories. Suppliers often highlight its high purity (>98%) and compatibility with high-throughput screening assays, which are critical for drug discovery workflows. Pricing and sourcing options are frequently searched by procurement specialists, reflecting the compound's niche but growing market presence.

Looking ahead, the future of N-hydroxy-2-[(4-hydroxy-1-piperidyl)methyl]benzamidine research appears promising. With advancements in computational chemistry and structure-activity relationship studies, scientists are better equipped to explore its full potential. The compound's versatility and unique properties position it as a valuable tool for addressing unmet medical needs, particularly in areas like autoimmune diseases and metabolic disorders. As the scientific community continues to unravel its mechanisms, this compound may well emerge as a key player in next-generation therapeutics.